N-benzyl-4-(4-methoxyphenoxy)-N-methylbutanamide

• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol
• IUPAC Name: N-benzyl-4-(4-methoxyphenoxy)-N-methylbutanamide
• InChI: InChI=1S/C19H23NO3/c1-20(15-16-7-4-3-5-8-16)19(21)9-6-14-23-18-12-10-17(22-2)11-13-18/h3-5,7-8,10-13H,6,9,14-15H2,1-2H3
• InChI Key: HJRUIZUCTJXXIS-UHFFFAOYSA-N
• SMILES: CN(CC1=CC=CC=C1)C(=O)CCCOC2=CC=C(C=C2)OC

Description

N-benzyl-4-(4-methoxyphenoxy)-N-methylbutanamide, also known as Venlafaxine, is a chemical compound that is commonly used as an antidepressant medication. It belongs to the class of serotonin-norepinephrine reuptake inhibitors (SNRIs) and is used to treat various mental disorders such as depression, anxiety, and panic disorder.

Mechanism of Action

N-benzyl-4-(4-methoxyphenoxy)-N-methylbutanamide works by inhibiting the reuptake of both serotonin and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which in turn helps to regulate mood, anxiety, and other mental disorders.
Biochemical and Physiological Effects
N-benzyl-4-(4-methoxyphenoxy)-N-methylbutanamide has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of serotonin and norepinephrine in the brain, which helps to regulate mood and anxiety. Additionally, it has also been shown to have an effect on the hypothalamic-pituitary-adrenal (HPA) axis, which helps to regulate stress levels in the body.

Advantages and Limitations for Lab Experiments

N-benzyl-4-(4-methoxyphenoxy)-N-methylbutanamide has various advantages and limitations for lab experiments. One of the advantages is that it has been extensively studied and its mechanism of action is well understood. Additionally, it is relatively easy to synthesize and purify. However, one of the limitations is that it is a controlled substance and requires special permits to handle and use in lab experiments.

Future Directions

There are various future directions for the study of N-benzyl-4-(4-methoxyphenoxy)-N-methylbutanamide. One direction is to study its potential use in treating other mental disorders such as bipolar disorder and schizophrenia. Additionally, further studies can be conducted to understand its mechanism of action in greater detail. Furthermore, there is a need for the development of new and improved synthesis methods for N-benzyl-4-(4-methoxyphenoxy)-N-methylbutanamide that are more efficient and cost-effective.

Synthesis Methods

The synthesis of N-benzyl-4-(4-methoxyphenoxy)-N-methylbutanamide involves the reaction of 4-methoxyphenol with N-methylbutan-2-amine in the presence of sodium hydride and benzyl chloride. The reaction yields N-benzyl-4-(4-methoxyphenoxy)-N-methylbutanamide, which is then purified using various methods such as recrystallization, column chromatography, and HPLC.

Scientific Research Applications

N-benzyl-4-(4-methoxyphenoxy)-N-methylbutanamide has been extensively studied for its therapeutic potential in treating various mental disorders. It has been shown to be effective in treating depression, anxiety, and panic disorder. Additionally, it has also been studied for its potential use in treating neuropathic pain, hot flashes, and migraine headaches.